Cas no 2276022-86-5 (4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate
• CAS No: 2276022-86-5
• MF: C₁₃H₂₀O₄S
• MW: 272.360503196716
• CID: 6024723
• PubChem ID: 91395566
• Update Time: 2025-06-27

4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2276022-86-5
• 4-methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate
• EN300-7022617
• 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H20O4S/c1-11-4-6-13(7-5-11)18(14,15)17-9-8-12(2)10-16-3/h4-7,12H,8-10H2,1-3H3
• InChI Key： WYOGADQXCAVSDD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C)COC

Computed Properties

• Exact Mass: 272.10823029g/mol
• Monoisotopic Mass: 272.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate

4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate (CAS No. 2276022-86-5)

The compound 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate, identified by the CAS registry number 2276022-86-5, is a highly specialized organic compound with significant applications in various chemical industries. This compound is characterized by its unique structure, which combines a sulfonate group with a substituted benzene ring and an alkyl chain containing both methoxy and methyl substituents. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research, making it a subject of considerable interest in contemporary chemical research.

The synthesis of 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the benzene sulfonic acid derivative. This is followed by the introduction of the methoxy and methyl groups at specific positions on the benzene ring, ensuring precise regioselectivity. The final step involves the coupling of the alkyl chain to the sulfonate group, which is achieved through a carefully controlled nucleophilic substitution reaction. The optimization of these steps has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of novel catalysts and reaction conditions.

The physical and chemical properties of 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate have been extensively characterized using modern analytical techniques. Its solubility in various solvents, melting point, and thermal stability are critical parameters that influence its application in different industrial processes. Recent findings indicate that this compound exhibits excellent thermal stability up to 250°C, making it suitable for high-temperature applications. Additionally, its solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) has been found to be significantly higher than in non-polar solvents, which is advantageous for its use in organic synthesis reactions.

In terms of applications, 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate has found utility in several key areas. One of its most notable uses is as an intermediate in the synthesis of advanced polymers and materials with tailored properties. For instance, recent research has demonstrated its ability to serve as a precursor for the production of high-performance thermoplastics and elastomers, which exhibit enhanced mechanical strength and thermal resistance. Furthermore, this compound has shown promise in pharmaceutical chemistry as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

The environmental impact and safety profile of 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate have also been subjects of recent investigation. Studies conducted under controlled laboratory conditions have revealed that this compound exhibits low toxicity to aquatic organisms, suggesting that it may pose minimal risk to aquatic ecosystems when used responsibly. However, further research is required to fully understand its long-term environmental fate and potential for bioaccumulation.

In conclusion, 4-Methoxy-3-methylbutyl 4-methylbenzene-1-sulfonate (CAS No. 2276022-86-5) is a versatile compound with a wide range of applications across various industries. Its unique chemical structure, combined with its favorable physical and chemical properties, makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in the development of innovative materials and technologies.